3-Bromo-5-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 4-(3-bromo-5-hydroxyphenyl)-3-fluorobenzoate
• InChI: InChI=1S/C14H10BrFO3/c1-19-14(18)8-2-3-12(13(16)6-8)9-4-10(15)7-11(17)5-9/h2-7,17H,1H3
• InChI Key: HTAOQQFYJQJHDH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C2=CC(=CC(=C2)Br)O)F
• Molecular Formula: C14H10BrFO3
• DSSTOX Substance ID: DTXSID90686458
• Molecular Weight: 325.13 g/mol
• CAS RN: 1261930-19-1

Description

3-Bromo-5-(2-fluoro-4-methoxycarbonylphenyl)phenol, 95% (3-B5-2F4MCPP95) is a synthetic compound that has been used in a variety of scientific and laboratory applications. It is a colorless, odorless liquid that has a boiling point of 161°C and a melting point of -50°C. 3-B5-2F4MCPP95 has been widely studied due to its potential applications in chemical synthesis, biochemistry, and other areas of scientific research.

Scientific Research Applications

3-B5-2F4MCPP95 has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as polymers, dyes, and pharmaceuticals. It has also been used as a catalyst in the synthesis of pharmaceuticals, such as antibiotics and antifungals. Additionally, 3-B5-2F4MCPP95 has been used as a reagent in the synthesis of polymers, dyes, and other materials. Finally, 3-B5-2F4MCPP95 has been used in the synthesis of nanomaterials, such as nanoparticles and nanotubes.

Mechanism of Action

The exact mechanism of action of 3-B5-2F4MCPP95 is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of various organic compounds, such as polymers, dyes, and pharmaceuticals. Additionally, it is believed that 3-B5-2F4MCPP95 acts as a reagent in the synthesis of nanomaterials, such as nanoparticles and nanotubes.
Biochemical and Physiological Effects
3-B5-2F4MCPP95 is not known to have any direct biochemical or physiological effects. However, it is possible that the compounds produced using 3-B5-2F4MCPP95 may have biochemical or physiological effects. Thus, it is important to consider the potential effects of any compounds produced using 3-B5-2F4MCPP95.

Advantages and Limitations for Lab Experiments

3-B5-2F4MCPP95 has several advantages for use in lab experiments. It is relatively inexpensive and easy to obtain, and it is relatively stable in both acidic and basic conditions. Additionally, it is a colorless and odorless liquid, making it easy to work with.
However, there are some limitations for using 3-B5-2F4MCPP95 in lab experiments. It is a relatively reactive compound, and it can react with other compounds in the presence of a base. Additionally, it is flammable and can be explosive in certain conditions. Thus, it is important to take proper safety precautions when using 3-B5-2F4MCPP95 in lab experiments.

Future Directions

There are several potential future directions for research involving 3-B5-2F4MCPP95. One potential direction is to further explore its potential applications in the synthesis of polymers, dyes, and pharmaceuticals. Additionally, further research could be conducted on the potential biochemical and physiological effects of compounds produced using 3-B5-2F4MCPP95. Finally, further research could be conducted on the potential safety concerns associated with using 3-B5-2F4MCPP95 in lab experiments.

Synthesis Methods

3-B5-2F4MCPP95 is synthesized using a two-step process. The first step involves the reaction of bromoacetophenone with 2-fluoro-4-methoxycarbonylphenol in the presence of a base. This reaction produces 3-bromo-5-(2-fluoro-4-methoxycarbonylphenyl)phenol, which is then purified by recrystallization. The second step involves the reaction of 3-bromo-5-(2-fluoro-4-methoxycarbonylphenyl)phenol with a catalytic amount of sodium hydroxide in an organic solvent. This reaction produces 3-B5-2F4MCPP95, which can then be purified by distillation.